N-(butan-2-yl)-4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide

• IUPAC Name: N-butan-2-yl-4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C16H24ClN3S/c1-4-13(3)18-16(21)20-9-7-19(8-10-20)15-11-14(17)6-5-12(15)2/h5-6,11,13H,4,7-10H2,1-3H3,(H,18,21)
• InChI Key: VDJGRKQNJXQQPJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=S)N1CCN(CC1)C2=C(C=CC(=C2)Cl)C
• Molecular Formula: C16H24ClN3S
• Molecular Weight: 325.9 g/mol

Description

N-(butan-2-yl)-4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide, also known as BPC-157, is a peptide composed of 15 amino acids. It is synthesized from a combination of L-amino acids, and is structurally similar to a peptide found in the gastric juice of humans and other mammals. BPC-157 has been the subject of numerous scientific studies due to its potential therapeutic applications.

Scientific Research Applications

Antimicrobial and Antitubercular Activity

Compounds structurally similar to N-(butan-2-yl)-4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide have been evaluated for their antimicrobial and antitubercular properties. For instance, a series of 2-butyl-4-chloroimidazole based substituted piperazine-thiosemicarbazone hybrids demonstrated potent in vitro antimycobacterial activity against Mycobacterium tuberculosis, with some compounds showing low toxicity profiles (A. Jallapally et al., 2014). This highlights the potential of these compounds as leads for developing new antitubercular agents.

Antiviral and Antifungal Activities

New urea and thiourea derivatives of piperazine doped with Febuxostat were synthesized and evaluated for their antiviral and antimicrobial activities. Some of these compounds exhibited promising antiviral activities, particularly against Tobacco mosaic virus (TMV), and potent antimicrobial activity, indicating their potential as dual-purpose therapeutic agents (R. C. Krishna Reddy et al., 2013).

Anticancer and Hypoglycemic Activities

N-(1-Adamantyl)carbothioamide derivatives, including compounds with piperazine structures, were synthesized and tested for their in vitro antimicrobial activity against various bacterial strains and Candida albicans. Some showed potent antibacterial activity. Additionally, their oral hypoglycemic activity was determined in diabetic rats, with one compound significantly reducing serum glucose levels, suggesting potential applications in managing diabetes and bacterial infections (E. S. Al-Abdullah et al., 2015).

Neuropharmacological Potential

Compounds structurally related to N-(butan-2-yl)-4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide have been explored for their neuropharmacological potential. For instance, derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine showed significant antidepressant and antianxiety activity in animal models, indicating their potential use in treating mood disorders (J. Kumar et al., 2017).